Cas no 1361501-38-3 (6-Methoxy-5-(perchlorophenyl)picolinic acid)

• Product Name: 6-Methoxy-5-(perchlorophenyl)picolinic acid
• CAS No: 1361501-38-3
• MF: C₁₃H₆Cl₅NO₃
• MW: 401.456638813019
• CID: 4968907
• Update Time: 2025-10-31

6-Methoxy-5-(perchlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-5-(perchlorophenyl)picolinic acid

• Inchi： 1S/C13H6Cl5NO3/c1-22-12-4(2-3-5(19-12)13(20)21)6-7(14)9(16)11(18)10(17)8(6)15/h2-3H,1H3,(H,20,21)
• InChI Key： PPTNFQGDWSZWBR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(C(=O)O)N=C1OC)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• XLogP3: 5.8
• Topological Polar Surface Area: 59.4

Additional information on 6-Methoxy-5-(perchlorophenyl)picolinic acid

Introduction to 6-Methoxy-5-(perchlorophenyl)picolinic Acid (CAS No. 1361501-38-3) and Its Emerging Applications in Chemical Biology

6-Methoxy-5-(perchlorophenyl)picolinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361501-38-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of picolinic acid derivatives, which are known for their diverse biological activities and potential applications in pharmaceutical research and drug development. The presence of both a methoxy group and a perchlorophenyl moiety in its molecular structure endows it with distinct chemical reactivity and binding capabilities, making it a valuable scaffold for designing novel bioactive molecules.

The structural features of 6-Methoxy-5-(perchlorophenyl)picolinic acid contribute to its potential as a pharmacological agent. The methoxy group (-OCH₃) introduces a hydrophilic character, enhancing solubility in polar solvents, while the perchlorophenyl ring (-C₆H₄ClO₄) provides hydrophobic interactions and may serve as a key pharmacophore for binding to biological targets. Such structural attributes have positioned this compound as a candidate for further investigation in various therapeutic contexts, particularly in the modulation of enzymatic pathways and signal transduction mechanisms.

In recent years, there has been growing interest in exploring the biological activities of picolinic acid derivatives, including 6-Methoxy-5-(perchlorophenyl)picolinic acid. Research has demonstrated that certain derivatives of picolinic acid exhibit potent effects on metabolic processes, inflammation, and even cancer cell proliferation. For instance, studies have highlighted the ability of some picolinic acid analogs to inhibit key enzymes involved in glucose metabolism, suggesting their potential utility in managing metabolic disorders such as diabetes. Additionally, these compounds have shown promise in modulating inflammatory responses by interacting with nuclear factor kappa B (NF-κB) signaling pathways.

The perchlorophenyl substituent in 6-Methoxy-5-(perchlorophenyl)picolinic acid is particularly noteworthy for its potential role in enhancing binding affinity to biological targets. Perchlorophenyl groups are frequently incorporated into drug molecules due to their ability to form strong hydrophobic interactions with protein binding pockets. This feature has been exploited in the design of small-molecule inhibitors targeting enzymes such as kinases and proteases, which are critical regulators of cellular processes. Preliminary studies on related compounds suggest that 6-Methoxy-5-(perchlorophenyl)picolinic acid may exhibit similar inhibitory effects on relevant therapeutic targets.

Advances in computational chemistry and molecular modeling have further facilitated the exploration of 6-Methoxy-5-(perchlorophenyl)picolinic acid's potential applications. These tools allow researchers to predict binding affinities, optimize molecular structures, and identify novel pharmacological targets with high precision. By leveraging these technologies, scientists can accelerate the discovery process and develop more effective derivatives tailored for specific therapeutic needs. For example, virtual screening techniques have been used to identify picolinic acid derivatives capable of selectively inhibiting aberrant signaling pathways associated with neurological disorders.

The synthesis of 6-Methoxy-5-(perchlorophenyl)picolinic acid represents another area of active investigation. Researchers have developed multi-step synthetic routes that efficiently incorporate both the methoxy and perchlorophenyl groups while maintaining high purity standards. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical testing and eventual clinical trials. The development of scalable synthetic methods also supports industrial applications, ensuring that promising candidates like 6-Methoxy-5-(perchlorophenyl)picolinic acid can be produced reliably for further research and commercialization.

Current research trends indicate that 6-Methoxy-5-(perchlorophenyl)picolinic acid may find utility beyond traditional pharmaceutical applications. For instance, its structural motifs could inspire the development of novel agrochemicals or materials with specialized properties. The compound's ability to interact with biological systems suggests potential uses in biosensing technologies or as a tool compound for studying enzyme mechanisms. As our understanding of molecular interactions continues to evolve, new opportunities for leveraging this versatile compound are likely to emerge.

In conclusion, 6-Methoxy-5-(perchlorophenyl)picolinic acid (CAS No. 1361501-38-3) is a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of functional groups makes it an attractive scaffold for designing bioactive molecules with therapeutic implications. Ongoing research efforts aim to elucidate its biological effects, optimize its synthetic pathways, and explore new applications across multiple disciplines. As scientific knowledge advances, compounds like 6-Methoxy-5-(perchlorophenyl)picolinic acid are poised to play a crucial role in addressing complex challenges in medicine and beyond.